Cas no 70267-50-4 (Pent-1-en-3-amine)

Pent-1-en-3-amine structure
Pent-1-en-3-amine structure
Product Name:Pent-1-en-3-amine
CAS No:70267-50-4
MF:C5H11N
MW:85.1475412845612
CID:2719839
PubChem ID:414709
Update Time:2025-04-21

Pent-1-en-3-amine Chemical and Physical Properties

Names and Identifiers

    • AKOS006352875
    • AT42206
    • pent-1-en-3-amine
    • NCIOpen2_000166
    • 70267-50-4
    • Pent-1-en-3-amine
    • Inchi: 1S/C5H11N/c1-3-5(6)4-2/h3,5H,1,4,6H2,2H3
    • InChI Key: QQNANNQWXIBBTR-UHFFFAOYSA-N
    • SMILES: NC(C=C)CC

Computed Properties

  • Exact Mass: 85.089149355Da
  • Monoisotopic Mass: 85.089149355Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 2
  • Complexity: 41.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 26Ų
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